Cas no 1869919-00-5 (1-Cyclobutyl-2-ethyl-4-methoxybutane-1,3-dione)

• Product Name: 1-Cyclobutyl-2-ethyl-4-methoxybutane-1,3-dione
• CAS No: 1869919-00-5
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 6567525
• PubChem ID: 165955508
• Update Time: 2025-06-23

1-Cyclobutyl-2-ethyl-4-methoxybutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1869919-00-5
• 1-cyclobutyl-2-ethyl-4-methoxybutane-1,3-dione
• EN300-1127314
• 1-Cyclobutyl-2-ethyl-4-methoxybutane-1,3-dione

• Inchi： 1S/C11H18O3/c1-3-9(10(12)7-14-2)11(13)8-5-4-6-8/h8-9H,3-7H2,1-2H3
• InChI Key： KLMJCZYNXMQNHR-UHFFFAOYSA-N
• SMILES： O=C(C(C(COC)=O)CC)C1CCC1

Computed Properties

• Exact Mass: 198.125594432g/mol
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.4Ų

Additional information on 1-Cyclobutyl-2-ethyl-4-methoxybutane-1,3-dione

1-Cyclobutyl-2-ethyl-4-methoxybutane-1,3-dione

1-Cyclobutyl-2-ethyl-4-methoxybutane-1,3-dione (CAS No. 1869919-00-5) is a unique organic compound with a complex structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of diones, which are characterized by the presence of two ketone groups. The molecule's structure incorporates a cyclobutyl group, an ethyl group, and a methoxy substituent, making it a versatile compound with potential applications in pharmaceuticals, agrochemicals, and materials science.

The cyclobutyl group in the molecule contributes to its rigidity and unique electronic properties, which are crucial for its reactivity in various chemical reactions. The ethyl group adds to the compound's hydrophobicity, enhancing its solubility in organic solvents. The methoxy substituent introduces electron-donating effects, which can influence the compound's stability and reactivity. These structural features make 1-Cyclobutyl-2-ethyl-4-methoxybutane-1,3-dione a valuable building block in organic synthesis.

Recent studies have explored the potential of this compound as a precursor for bioactive molecules. Researchers have investigated its role in the development of new drugs targeting specific biological pathways. For instance, its ability to act as a chelating agent has been leveraged in the synthesis of metalloenzymes inhibitors, which hold promise in treating diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, 1-Cyclobutyl-2-ethyl-4-methoxybutane-1,3-dione has shown potential in materials science. Its rigid structure and ability to form stable complexes make it an ideal candidate for use in advanced materials such as polymers and nanoparticles. Recent advancements in nanotechnology have highlighted its role in creating biocompatible materials for drug delivery systems.

The synthesis of this compound involves multi-step reactions that require precise control over reaction conditions. Researchers have developed efficient methods to synthesize 1-Cyclobutyl-2-ethyl-4-methoxybutane-1,3-dione, including Friedel-Crafts acylation and Claisen condensation reactions. These methods not only enhance the yield but also ensure the purity of the final product, which is critical for its application in sensitive fields like pharmaceuticals.

From an environmental standpoint, understanding the degradation pathways of 1-Cyclobutyl-2-ethyl-4-methoxybutane-1,3-dione is essential for assessing its impact on ecosystems. Studies have shown that under certain conditions, such as UV light exposure or microbial action, the compound undergoes degradation into less complex molecules. This knowledge is vital for developing sustainable practices in industries that utilize this compound.

In conclusion, 1-Cyclobutyl-2-ethyl-4-methoxybutane-1,3-dione (CAS No. 1869919